1-(Dimethylamino)-4-(4-nitrophenoxy)-1-penten-3-one

• IUPAC Name: (E)-1-(dimethylamino)-4-(4-nitrophenoxy)pent-1-en-3-one
• InChI: InChI=1S/C13H16N2O4/c1-10(13(16)8-9-14(2)3)19-12-6-4-11(5-7-12)15(17)18/h4-10H,1-3H3/b9-8+
• InChI Key: FXEICJWWCWNCEQ-CMDGGOBGSA-N
• Canonical SMILES: CC(C(=O)C=CN(C)C)OC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C(=O)/C=C/N(C)C)OC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

1-(Dimethylamino)-4-(4-nitrophenoxy)-1-penten-3-one, also known as DMNP, is an organic compound consisting of a nitro-substituted phenoxy ring attached to an alkyl chain. It is a colorless solid that is soluble in water and polar organic solvents. DMNP has been studied extensively in the fields of synthetic organic chemistry, pharmacology, and biochemistry, due to its potential applications in the synthesis of drugs, in drug delivery systems, and in the regulation of gene expression.

Scientific Research Applications

Chemical Reactions and Mechanisms

One study investigated the reactions of 3-dimethylamino-2,2-dimethyl-2H-azirine with phenols and aryl halides, exploring the synthesis and transformation of related compounds. These reactions are significant for understanding the chemical behavior and potential applications of dimethylamino-substituted compounds in organic synthesis (Chandrasekhar, Heimgartner, & Schmid, 1977).

Crystal Structures and Antagonistic Properties

Another study focused on the crystal structures of calcium channel antagonists, including the 4-(dimethylamino)- derivative, to understand their conformation and biological activity. This research provides insights into the structural basis of the compound's interactions with biological targets (Triggle, Shefter, & Triggle, 1980).

Nonlinear Optical and Quantum Chemical Investigations

Research on 4-(dimethylamino)benzaldehyde 4-nitrophenol has revealed its potential for third-order nonlinear optical (TONLO) applications. This study highlights the compound's promise in opto-electronic applications, offering a detailed analysis of its structural, spectral, and quantum chemical properties (Karthick et al., 2019).

Electrochemical Reduction and Cyclization

The electrochemical behavior of certain dimethylamino and nitro-substituted compounds has been explored, demonstrating the potential for creating new chemical entities through electrochemical methods. This research is relevant for developing synthetic strategies in organic chemistry (Petrov & Barkhash, 1970).

Cytotoxicity Towards Cancer Cells

A study on α-substituted 1-aryl-3-dimethylaminopropanone hydrochlorides showed potent cytotoxicity towards human WiDr colon cancer cells. This research contributes to the search for new chemotherapeutic agents with potential anticancer activity (Pati et al., 2007).